N-(2-fluorophenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C16H13FN4O2S/c17-11-4-1-2-5-12(11)18-16(22)21-8-10(9-21)15-19-14(20-23-15)13-6-3-7-24-13/h1-7,10H,8-9H2,(H,18,22)
• InChI Key: OIFRIMHKKNZMIV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC=CC=C2F)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

N-(2-fluorophenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C16H13FN4O2S and its molecular weight is 344.36. The purity is usually 95%.
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Scientific Research Applications

Positive Allosteric Modulators of mGluR5

A novel series of aryl azetidinyl oxadiazoles, including structures related to N-(2-fluorophenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide, have been identified as mGluR5 positive allosteric modulators (PAMs). These compounds show potential in improving physico-chemical properties for therapeutic applications, though the specific role of the compound is not directly mentioned, the study provides insight into the chemical class's relevance in modulating neurological receptors (Packiarajan et al., 2012).

Antimicrobial and Anticancer Activity

Research into hybrid molecules containing various acid moieties and the exploration of their biological activities has led to the synthesis of compounds with significant antimicrobial, antilipase, and antiurease activities. While the specific compound is not directly studied, related research indicates the potential for chemical structures involving oxadiazole and azetidine moieties to exhibit notable biological activities against microorganisms and possibly in cancer treatment (Başoğlu et al., 2013).

Drug Discovery and Metabolism Studies

Studies involving 19F-nuclear magnetic resonance (NMR) in drug discovery programs have highlighted the utility of fluorinated compounds in tracking the metabolic fate and disposition of potential therapeutic agents. Although the direct analysis of N-(2-fluorophenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is not discussed, the methodology applied could be relevant for its pharmacokinetic and pharmacodynamic assessment (Monteagudo et al., 2007).

Synthesis and Structural Diversity

Research on the synthesis of structurally diverse N-heterocycles, including 1,2,4-oxadiazoles and pyrimidinones, demonstrates the chemical versatility and potential for creating a wide range of biologically active compounds from azetidine and oxadiazole derivatives. This approach has been utilized to synthesize drug lead molecules, indicating the importance of such structural classes in drug development (Gupta et al., 2014).